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Introduction

These application notes provide a detailed protocol for the experimental setup and procedure
for performing gamma-ray spectroscopy of Tungsten-184 (*834W). The primary method for
producing excited states of 84W in a laboratory setting is through thermal neutron capture by
the stable isotope Tungsten-183 (183W). This process, denoted as 183W(n,y)184W, results in the
emission of a cascade of prompt gamma rays as the newly formed 18*W nucleus de-excites to
its ground state.

This document is intended for researchers, scientists, and professionals in fields such as
nuclear physics, materials science, and drug development (e.g., for elemental analysis or
detector characterization studies). The protocol outlines the use of a High-Purity Germanium
(HPGe) detector for high-resolution spectroscopy, a common and highly effective technique for
resolving complex gamma-ray spectra.

Experimental Overview

The experiment involves irradiating a tungsten target, enriched in 183W, with a beam of thermal
neutrons. The prompt gamma rays emitted from the subsequent de-excitation of 184W are
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detected and analyzed. The overall workflow consists of:
o System Setup: Assembling the detector, shielding, target, and electronics.

o System Calibration: Performing energy and efficiency calibrations using standard radioactive
sources.

o Data Acquisition: Irradiating the tungsten target and collecting the gamma-ray spectrum.

« Data Analysis: Identifying characteristic gamma-ray peaks of 184W.

Data Presentation

Quantitative data relevant to this experiment are summarized in the tables below.

Table 1: Nuclear Properties of the Target and Product Nuclides

Property Tungsten-183 (Target) Tungsten-184 (Product)
Natural Abundance 14.31% 30.64%
Spin/Parity (Ground State) 1/2- 0+
Thermal Neutron Capture

) ~9.4 barns ~1.4 barns
Cross Section (o)
Neutron Separation Energy

N/A 7411.11 keV

(Sn)

Table 2: Prominent Prompt Gamma-ray Lines from the 183W(n,y)®*W Reaction

Note: The gamma-ray spectrum from thermal neutron capture is complex, containing many
lines. The following is a representative list of prominent gamma rays for identification. For a
complete dataset, researchers should consult the Evaluated Nuclear Structure Data File
(ENSDF) or the IAEA's thermal neutron capture database.[1][2]
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Transition (Initial — Final

Energy (keV) Relative Intensity*
Level)
111.20 100.0 24 = 0+
252.95 28.5 4t - o4
384.34 8.7 6+ — 4+
792.89 21.3 24 - 2+
904.09 15.9 o+ - 04
1002.48 14.1 3+ - 2+
6411.1 High g;r:(taure State — Low-lying
7300.0 High Capture State — Low-lying

State

*Intensities are normalized to the strongest transition (111.20 keV) within the low-energy decay
scheme.

Table 3: Common Calibration Sources for Gamma-ray Spectroscopy
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Gamma Energy

Radionuclide Half-life Intensity (%)
(keV)

Cobalt-60 (°°Co) 5.27 years 1173.2 99.9

13325 100.0

Cesium-137 (37Cs) 30.07 years 661.7 85.1

Europium-152 (*>2Eu) 13.54 years 121.8 28.6

344.3 26.5

778.9 12.9

964.1 145

1112.1 13.6

1408.0 20.8

Table 4: Typical HPGe Detector and Data Acquisition Parameters

Parameter Typical Value | Setting

Detector Type Coaxial P-type High-Purity Germanium (HPGe)

Relative Efficiency > 20%

Energy Resolution (FWHM) < 2.0 keV @ 1332.5 keV (5°Co)

Bias Voltage +2599 to .+4500 V (as per manufacturer
specification)

Amplifier Shaping Time 4-8ps

ADC Conversion Gain 8192 channels

Acquisition Mode Pulse Height Analysis (PHA)

Lower Level Discriminator (LLD) Set above electronic noise level (~5-10 keV)

Experimental Protocols
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» Detector Preparation: Ensure the HPGe detector has been cooled with liquid nitrogen for at
least 6-8 hours before applying bias voltage. The detector cryostat must remain at cryogenic
temperatures to prevent damage.[3]

o Shielding Assembly: Place the HPGe detector inside a graded shield to minimize
background radiation. A typical shield consists of an outer layer of 5-10 cm of lead, an
intermediate layer of ~1 mm of tin or cadmium, and an inner layer of ~1 mm of copper.[4][5]
The graded shield absorbs external gamma rays and subsequent fluorescent X-rays
generated within the lead.[5]

» Target Placement: The tungsten target (preferably enriched in 18W) should be placed in a
reproducible position external to the detector's endcap. The target will be irradiated by a
collimated thermal neutron beam from a reactor or neutron generator.

» Electronics Configuration: Connect the detector and processing electronics as shown in the
workflow diagram (Figure 1).

[¢]

Connect the preamplifier output to a spectroscopy amplifier.

[e]

Connect the amplifier output to a Multi-Channel Analyzer (MCA) or an Analog-to-Digital
Converter (ADC) linked to a Data Acquisition (DAQ) system.[6][7]

[e]

Power all NIM modules using a NIM bin and power supply.[6][8]

o

Apply the recommended high voltage (HV) bias to the detector using the HV power supply.
[9]

Best practice requires performing a calibration check before each measurement session.
e Energy Calibration:

o Place a multi-gamma source, such as >2Eu, or a combination of sources (e.g., ®°Co and
137Cs) at a defined distance from the detector.[9]

o Acquire a spectrum for a sufficient duration to obtain well-defined photopeaks with low
statistical uncertainty (>10,000 counts in the main peaks).[1]
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o Using the MCA software, identify the channel number (centroid) of at least three to four
known gamma-ray peaks covering the energy range of interest.

o Perform a linear or quadratic fit of energy versus channel number to establish the energy
calibration.

 Efficiency Calibration:

o

Using the same calibrated sources and geometry from the energy calibration, determine
the net area of each major photopeak.

[¢]

Calculate the experimental efficiency (€) for each energy (E) using the formula: (E) = (Net
Peak Area) / (Acquisition Time x Source Activity x Gamma-ray Intensity)

[¢]

Plot the calculated efficiencies against their corresponding energies on a log-log scale.

[e]

Fit the data points with a suitable function (e.g., a polynomial in log-log space) to create an
efficiency curve for the specific geometry.

e Background Measurement: Remove all sources and the tungsten target. Acquire a
background spectrum for a long duration (e.g., several hours) to identify ambient background
peaks (e.g., from 40K, 208T| 214Bj),

e Target Measurement:

[e]

Place the tungsten target at the calibrated position.
o Begin the neutron irradiation of the target.
o Start data acquisition with the MCA/DAQ software.

o Monitor the detector count rate and dead time. If the dead time exceeds 10-15%, move
the detector further from the target or reduce the neutron flux to minimize pulse pile-up
effects.

o Acquire the spectrum for a duration sufficient to achieve good statistics for the expected
184\\/ gamma-ray lines.
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e Spectrum Correction: Subtract the normalized background spectrum from the tungsten target
spectrum to remove contributions from ambient radioactivity.

o Peak Identification: Using the established energy calibration, identify the centroids of the
peaks in the corrected spectrum.

e Nuclide Confirmation: Compare the energies of the identified peaks with the known gamma-
ray energies for the 183W(n,y)84W reaction (Table 2). A positive identification is confirmed
when multiple characteristic gamma-ray lines from the nuclide are present with the correct
relative intensities.

o Quantitative Analysis (Optional): If the neutron flux and target mass are known, and the
detector efficiency is calibrated, the cross-section of the reaction can be determined from the
net peak areas of the full-energy peaks.

Mandatory Visualization

The following diagram illustrates the logical workflow and hardware connections for the gamma
spectroscopy experiment.
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Caption: Experimental workflow for prompt gamma-ray spectroscopy of 184W.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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